![molecular formula C21H25FN2O2 B4436917 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide](/img/structure/B4436917.png)
1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide
Overview
Description
1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide, also known as ML352, is a novel small molecule that has been developed as a potential therapeutic agent for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes and proteins that are involved in the pathogenesis of various diseases. For example, 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has been shown to inhibit the activity of β-secretase, an enzyme that is involved in the production of amyloid beta peptides, which are implicated in the development of Alzheimer's disease. 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has also been found to inhibit the activity of monoamine oxidase, an enzyme that is involved in the metabolism of neurotransmitters such as dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide have been extensively studied in preclinical studies. 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has been found to have a high affinity for its target enzymes and proteins, which results in potent inhibition. 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has also been found to have good pharmacokinetic properties, including good oral bioavailability and brain penetration. In addition, 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has been found to be well-tolerated in animal studies, with no significant adverse effects reported.
Advantages and Limitations for Lab Experiments
1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has a high affinity for its target enzymes and proteins, which results in potent inhibition. 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide also has good pharmacokinetic properties, which makes it suitable for in vivo studies. However, there are some limitations to the use of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide in lab experiments. For example, 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood. In addition, 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide may have off-target effects that need to be carefully evaluated.
Future Directions
There are several future directions for the research and development of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide. One area of future research is the evaluation of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide in clinical trials for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. Another area of future research is the identification of new target enzymes and proteins for 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide, which may expand its therapeutic applications. Finally, the development of new analogs of 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide with improved pharmacokinetic and pharmacodynamic properties may also be an area of future research.
Scientific Research Applications
1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has been found to inhibit the activity of various enzymes and proteins, including phosphodiesterases, β-secretase, and monoamine oxidase. These enzymes and proteins are involved in the pathogenesis of various diseases, and their inhibition by 1-(2-fluorobenzyl)-N-(2-methoxybenzyl)-4-piperidinecarboxamide has shown promising results in preclinical studies.
properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-N-[(2-methoxyphenyl)methyl]piperidine-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O2/c1-26-20-9-5-3-6-17(20)14-23-21(25)16-10-12-24(13-11-16)15-18-7-2-4-8-19(18)22/h2-9,16H,10-15H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQTPTNMCBQQEAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)C2CCN(CC2)CC3=CC=CC=C3F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.